Cas no 2451256-43-0 (Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate)
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
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- Inchi: 1S/C11H9BrF2N2O2/c1-2-18-11(17)8-7(9(13)14)15-10-6(12)4-3-5-16(8)10/h3-5,9H,2H2,1H3
- InChI Key: CIKWCJAWLWAVKO-UHFFFAOYSA-N
- SMILES: C12=NC(C(F)F)=C(C(OCC)=O)N1C=CC=C2Br
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC301042-250mg |
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate |
2451256-43-0 | 250mg |
£120.00 | 2025-02-21 | ||
| Apollo Scientific | PC301042-1g |
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate |
2451256-43-0 | 1g |
£360.00 | 2025-02-21 | ||
| abcr | AB598240-250mg |
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate; . |
2451256-43-0 | 250mg |
€253.60 | 2024-07-24 | ||
| abcr | AB598240-1g |
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate; . |
2451256-43-0 | 1g |
€680.80 | 2024-07-24 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587346-250mg |
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate |
2451256-43-0 | 98% | 250mg |
¥1244 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587346-1g |
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate |
2451256-43-0 | 98% | 1g |
¥4317 | 2023-03-11 |
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Suppliers
Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
Comprehensive Overview of Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2451256-43-0)
The compound Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2451256-43-0) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule belongs to the imidazo[1,2-a]pyridine class, a scaffold renowned for its diverse biological activities. The presence of a bromine substituent at the 8-position and a difluoromethyl group at the 2-position enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and heterocyclic compounds, which are pivotal in addressing unmet medical needs.
In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their versatility in medicinal chemistry. The Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate structure is often explored for its potential in kinase inhibition and antiviral activity, aligning with current trends in targeting COVID-19 therapeutics and cancer treatment. Its carboxylate ester functionality further allows for facile derivatization, making it a valuable intermediate in synthetic chemistry. The compound's CAS No. 2451256-43-0 is frequently searched in academic and industrial databases, reflecting its growing relevance.
From a synthetic perspective, the incorporation of fluorine atoms and bromine in this molecule offers unique advantages. Fluorination is a key strategy in modern drug design to improve metabolic stability and bioavailability, while bromine serves as a handle for further functionalization via cross-coupling reactions. These features make Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate a sought-after reagent for palladium-catalyzed reactions and Suzuki-Miyaura couplings, which are widely used in the synthesis of complex organic molecules.
The compound's potential extends beyond pharmaceuticals. In agrochemical research, imidazo[1,2-a]pyridine derivatives are investigated for their pesticidal properties and herbicidal activity. The difluoromethyl group, in particular, is known to enhance the bioactivity of agrochemicals, making this compound a candidate for developing next-generation crop protection agents. This dual applicability in pharmaceuticals and agrochemicals underscores its importance in interdisciplinary research.
Quality control and analytical characterization of Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate are critical for its successful application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and structural integrity. The compound's CAS No. 2451256-43-0 serves as a unique identifier in regulatory submissions and patent filings, facilitating its traceability in global markets.
In conclusion, Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2451256-43-0) represents a cutting-edge tool in chemical synthesis and drug development. Its multifaceted applications, coupled with the rising interest in fluorinated compounds and heterocyclic chemistry, position it as a compound of significant scientific and commercial value. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in advancing both human health and agricultural productivity.
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